Ethyl 6-(o-tolyl)pyridazine-4-carboxylate
Overview
Description
Synthesis Analysis
While specific synthesis methods for Ethyl 6-(o-tolyl)pyridazine-4-carboxylate are not available in the search results, related compounds have been synthesized through versatile methods . For instance, novel derivatives of pyrimidothienopyridazine were designed and synthesized through a versatile method . The structures of the newly synthesized compounds were elucidated on the basis of elemental analysis and various spectroscopic methods .Scientific Research Applications
Pharmacology
Antimicrobial and Antidepressant Applications: Ethyl 6-(o-tolyl)pyridazine-4-carboxylate derivatives have been explored for their potential in treating various diseases due to their pharmacological properties. They exhibit a wide range of activities, including antimicrobial and antidepressant effects . The structure of the compound allows for modifications that can enhance these properties, making it a valuable scaffold in drug design.
Material Science
Synthesis of Polymers and Coatings: In material science, this compound can be used as a precursor for the synthesis of polymers and coatings. Its molecular structure can be incorporated into larger molecules, which can result in materials with specific characteristics like increased durability or specialized conductivity .
Chemical Synthesis
Intermediate for Complex Molecules: Ethyl 6-(o-tolyl)pyridazine-4-carboxylate serves as an intermediate in the synthesis of complex organic molecules. Its reactive sites make it suitable for various chemical reactions, providing pathways to synthesize a diverse range of chemical entities for further research and development .
Analytical Chemistry
Chromatographic Studies: This compound can be used in analytical chemistry for chromatographic studies to understand the behavior of similar organic compounds. It can serve as a standard or a reference compound in various chromatographic methods, aiding in the identification and quantification of substances .
Life Sciences
Biological Studies and Assays: In life sciences, Ethyl 6-(o-tolyl)pyridazine-4-carboxylate can be utilized in biological studies and assays. It may be used to probe the function of enzymes or receptors, or as a part of a compound library for high-throughput screening to discover new bioactive molecules .
Agricultural Chemistry
Development of Agrochemicals: The pyridazine ring, a core component of Ethyl 6-(o-tolyl)pyridazine-4-carboxylate, is present in some commercially available agrochemicals. Derivatives of this compound can be synthesized for potential use as herbicides or pesticides, contributing to the development of new agricultural products .
properties
IUPAC Name |
ethyl 6-(2-methylphenyl)pyridazine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2/c1-3-18-14(17)11-8-13(16-15-9-11)12-7-5-4-6-10(12)2/h4-9H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXVPWJGJZRANIT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=NN=C1)C2=CC=CC=C2C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-(o-tolyl)pyridazine-4-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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